Cas no 1054483-78-1 (5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-ol)

5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-ol Properties

Names and Identifiers

• 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-ol
• 2-Hydroxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 6-hydroxypyridine-3-boronic acid pinacol ester
• 2-Hydroxypyridine-5-boronic acid
• 5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridin-2-ol
• 5-(Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-ol
• 6-Hydroxypyridine-3-boronic-acid-pinacol-ester
• 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyridin-2-one
• 2-Hydroxypyridin-5-ylboronic acid pinacol ester
• 2-HYDROXYPYRIDINE-5-BORONIC ACID, PINACOL ESTER
• 6-HYDROXYPYRIDIN-3-YLBORONIC ACID, PINACOL ESTER
• 6-HYDROXY-PYRIDINE-3-BORONIC ACID, PINACOL ESTER
• 5-(4,4,5,5-TetraMethyl-1,3,2-dioxaborolan-2-yl)-2(1H)-pyridinone
• 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2(1H)-one
• SCHEMBL506215
• WAUWXCUPDOXYKS-UHFFFAOYSA-N
• J-516187
• (4-BROMO-2-CHLORO-5-METHOXY)BENZENEBORONICACID
• F10517
• AKOS032949745
• 6-Hydroxypyridine-3-boronic acid pinacol ester, 97%
• MFCD06795671
• CHEMBL4972157
• 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyridin-2-one;6-Hydroxypyridine-3-boronic Acid Pinacol Ester
• AB29220
• SY026650
• 6-hydroxy-pyridin-3-yl-boronic acid pinacol ester
• AS-2371
• A801243
• (6-HYDROXYPYRIDIN-3-YL)BORONIC ACID PINACOL ESTER
• CS-W014746
• FT-0670078
• AKOS005256881
• DTXSID70590387
• 1054483-78-1
• 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) pyridin-2(1H)-one
• 6-HYDROXYPYRIDINE-3-BORONIC ACID PINACOL ESTER
• 6-Hydroxypyridine-3-boronic acid, pinacol ester
• 2-Hydroxypyridine-5-boronic acid, pinacol ester
• 2-HYDROXY-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE
• 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-ol
• 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2(1H)-one
• 5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridin-2-ol
• 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-ol
• 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2(1H)-pyridinone
• +Expand

• MDL： MFCD06795671
• InChIKey： WAUWXCUPDOXYKS-UHFFFAOYSA-N
• Inchi： 1S/C11H16BNO3/c1-10(2)11(3,4)16-12(15-10)8-5-6-9(14)13-7-8/h5-7H,1-4H3,(H,13,14)
• SMILES： O1B(C2C=CC(NC=2)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 221.12200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 221.1223235g/mol
• Heavy Atom Count: 16
• Complexity: 369
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• LogP: 1.08640
• PSA: 51.58000
• Boiling Point: 401.1±30.0 °C at 760 mmHg
• Melting Point: 196-200 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 196.4±24.6 °C
• Density: 1.10±0.1 g/cm3 (20 ºC 760 Torr),

5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-ol Security Information

• Symbol: GHS07
• WGK Germany：2
• Safety Term：26-36/37/39
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P305+P351+P338
• Storage Condition：Store at room temperature
• Risk Phrases： 36-38
• Signal Word：Warning

5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-ol Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%